Cas no 2228148-28-3 (1-(2,6-difluoro-4-methylphenyl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(2,6-difluoro-4-methylphenyl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2228148-28-3
• MF: C₁₀H₉F₄N
• MW: 219.178776502609
• CID: 5922147
• PubChem ID: 165852332
• Update Time: 2025-10-30

1-(2,6-difluoro-4-methylphenyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluoro-4-methylphenyl)-2,2-difluorocyclopropan-1-amine
• 2228148-28-3
• EN300-1972585

• Inchi： 1S/C10H9F4N/c1-5-2-6(11)8(7(12)3-5)9(15)4-10(9,13)14/h2-3H,4,15H2,1H3
• InChI Key： MOKPKQPFQYZFRO-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C(=CC(C)=CC=1F)F)N)F

Computed Properties

• Exact Mass: 219.06711194g/mol
• Monoisotopic Mass: 219.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,6-difluoro-4-methylphenyl)-2,2-difluorocyclopropan-1-amine

Comprehensive Overview of 1-(2,6-Difluoro-4-methylphenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2228148-28-3)

The compound 1-(2,6-difluoro-4-methylphenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2228148-28-3) is a fluorinated cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluorocyclopropane moiety attached to a 2,6-difluoro-4-methylphenyl group, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance to current trends in chemical innovation.

In recent years, fluorinated compounds like 1-(2,6-difluoro-4-methylphenyl)-2,2-difluorocyclopropan-1-amine have gained attention due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in how the difluorocyclopropane ring influences the compound's interaction with biological targets. This aligns with the growing demand for fluorine-containing pharmaceuticals, a hot topic in drug discovery forums and academic publications.

The synthesis of CAS No. 2228148-28-3 involves multi-step organic reactions, often starting from commercially available 2,6-difluoro-4-methylaniline. Key steps include cyclopropanation and fluorination, which require precise control of reaction conditions to achieve high yields. Advanced techniques such as flow chemistry and catalysis are increasingly being applied to optimize these processes, reflecting industry shifts toward sustainable and efficient manufacturing.

From an application perspective, 1-(2,6-difluoro-4-methylphenyl)-2,2-difluorocyclopropan-1-amine is being investigated as a building block for crop protection agents and central nervous system (CNS) drugs. Its structural motifs are found in compounds targeting neurotransmitter modulation, a trending area in neuroscience research. Additionally, agrochemical companies are exploring its derivatives for pest resistance management, addressing global concerns about food security and sustainable agriculture.

Environmental and regulatory considerations are also critical when discussing fluorinated cyclopropanes. The compound's persistence and degradation pathways are under scrutiny to ensure compliance with green chemistry principles. This ties into broader discussions about PFAS alternatives and eco-friendly chemical design, which dominate environmental science debates today.

For researchers sourcing CAS No. 2228148-28-3, quality control is paramount. Analytical methods like HPLC and NMR spectroscopy are essential to verify purity, especially given the compound's potential use in sensitive applications. Suppliers often highlight batch-to-batch consistency, a key concern for laboratories engaged in high-throughput screening or preclinical studies.

In summary, 1-(2,6-difluoro-4-methylphenyl)-2,2-difluorocyclopropan-1-amine exemplifies the intersection of synthetic chemistry and applied science. Its development reflects broader trends in fluorine chemistry, drug discovery, and materials science, making it a compelling case study for professionals across disciplines. As research progresses, this compound may unlock new possibilities in both human health and agricultural productivity.